2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)-5-(pyrrolidin-1-yl)oxazole
Description
2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)-5-(pyrrolidin-1-yl)oxazole, also known as FFPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FFPO is a heterocyclic compound that contains both an oxazole ring and a pyrrolidine ring. It has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects.
Scientific Research Applications
- FSPO has shown promise as an anticancer agent. Its mechanism involves inhibiting specific enzymes or pathways critical for cancer cell survival and proliferation. Researchers are exploring its potential in treating various cancers, including breast, lung, and colon cancer .
- Inflammation plays a central role in many diseases. FSPO has demonstrated anti-inflammatory effects by modulating key inflammatory mediators. It could be valuable in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- FSPO exhibits antibacterial and antifungal properties. Researchers are investigating its efficacy against drug-resistant pathogens, making it a potential candidate for novel antimicrobial therapies .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve oxidative stress and neuroinflammation. FSPO’s antioxidant and anti-inflammatory properties make it an interesting candidate for neuroprotection and disease modification .
- FSPO displays unique photophysical behavior, including fluorescence and phosphorescence. Scientists are exploring its use in optoelectronic devices, sensors, and imaging applications .
- FSPO’s oxazole ring system and sulfonyl group make it valuable in synthetic chemistry. Researchers use it as a building block for designing new compounds with specific properties, such as enzyme inhibitors or receptor ligands .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Applications
Neuroprotective Potential
Photophysical Properties
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
2-(2-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-5-pyrrolidin-1-yl-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2O3S/c20-13-7-9-14(10-8-13)27(24,25)18-19(23-11-3-4-12-23)26-17(22-18)15-5-1-2-6-16(15)21/h1-2,5-10H,3-4,11-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPNNYNBDAYBYAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(N=C(O2)C3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)-5-(pyrrolidin-1-yl)oxazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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